Cas no 898412-69-6 (1-(2,5-dimethylphenyl)methyl-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1-(2,5-dimethylphenyl)methyl-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898412-69-6
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 5480417
• Update Time: 2025-10-24

1-(2,5-dimethylphenyl)methyl-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2,5-dimethylphenyl)methyl]-3,7,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1-(2,5-dimethylphenyl)methyl-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C19H22N6O2/c1-11-6-7-12(2)14(8-11)10-25-18-20-16-15(24(18)9-13(3)21-25)17(26)23(5)19(27)22(16)4/h6-8H,9-10H2,1-5H3
• InChI Key： YJZJVVVTORORKN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C4C([H])=C(C([H])([H])[H])C([H])=C([H])C=4C([H])([H])[H])N=C(C([H])([H])[H])C([H])([H])N23)N(C([H])([H])[H])C(N1C([H])([H])[H])=O

Additional information on 1-(2,5-dimethylphenyl)methyl-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Introduction to Compound with CAS No. 898412-69-6 and Product Name: 1-(2,5-dimethylphenyl)methyl-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione

The compound in question, identified by the CAS number 898412-69-6, is a highly specialized chemical entity belonging to the class of triazino[4,3-g]purine derivatives. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The molecular structure of 1-(2,5-dimethylphenyl)methyl-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione incorporates a fused triazine ring system with a purine core, which is a motif that has been extensively studied for its pharmacological properties.

One of the most striking aspects of this compound is its 1-(2,5-dimethylphenyl)methyl substituent. This aromatic group not only contributes to the compound's overall lipophilicity but also introduces potential sites for interaction with biological targets. The presence of multiple methyl groups at the 3, 7, and 9 positions further modulates the electronic properties of the triazine ring system. These structural features are critical in determining the compound's reactivity and its potential to interact with biological macromolecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on triazine and purine derivatives. These compounds have shown promise in various therapeutic areas due to their ability to modulate key biological pathways. For instance, studies have indicated that certain triazine-purine hybrids exhibit potent antimicrobial and anticancer activities. The specific arrangement of atoms in 1-(2,5-dimethylphenyl)methyl-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione suggests that it may possess similar properties.

The synthesis of this compound involves a series of complex organic reactions that require precise control over reaction conditions. The introduction of the 1-(2-methoxybenzyl) group at the 1-position of the triazine ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However， recent advancements in synthetic methodologies have made it possible to achieve high yields and purity levels for such complex molecules. These improvements have been instrumental in enabling more detailed exploration of their biological activities.

One area where this compound shows particular promise is in the development of anticancer agents. Cancer cells often exhibit altered metabolic pathways and signaling cascades that can be targeted by small molecules. The triazine-purine core of this compound has been shown to interfere with key enzymes involved in DNA replication and repair. Preliminary studies using cell-based assays have demonstrated that derivatives of this class can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is a crucial factor in the development of effective anticancer therapies.

Furthermore， the lipophilic nature imparted by the dimethylphenyl group enhances the compound's ability to cross cell membranes， making it an attractive candidate for oral administration。 This property is particularly important for drugs intended for systemic therapy， as it ensures adequate bioavailability. Additionally， the presence of multiple methyl groups can influence the compound's solubility profile， which is another critical parameter in drug development.

The potential application of this compound extends beyond oncology。 Research has also explored its utility in treating inflammatory diseases and neurodegenerative disorders. Inflammatory conditions often involve dysregulation of key signaling pathways， such as those involving cytokines and chemokines. The ability of triazine-purine derivatives to modulate these pathways makes them promising candidates for anti-inflammatory therapies. Similarly， neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation， processes that could potentially be inhibited by small molecules like this one.

In conclusion， the compound with CAS number 898412-69-6 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities。 Its synthesis presents challenges that require innovative synthetic strategies， but recent developments have made it feasible to produce high-quality samples for further study。 The preliminary findings regarding its anticancer、 anti-inflammatory、 and neuroprotective potential make it a valuable candidate for future drug development efforts。